Cas no 16180-26-0 (6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3,6-dimethoxy-a,17-dimethyl-a-propyl-, (aR,5a,7a)-)

• Product name: 6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3,6-dimethoxy-a,17-dimethyl-a-propyl-, (aR,5a,7a)-
• CAS No: 16180-26-0
• MF: C₂₆H₃₅NO₄
• MW: 425.560407876968
• CID: 208248
• PubChem ID: 204330

6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3,6-dimethoxy-a,17-dimethyl-a-propyl-, (aR,5a,7a)- Chemical and Physical Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3,6-dimethoxy-a,17-dimethyl-a-propyl-, (aR,5a,7a)-
• DTXSID00936597
• 16180-26-0
• 6,14-Ethenomorphinan-7-methanol, 3,6-dimethoxy-alpha,17-dimethyl-4,5-epoxy-alpha-propyl-, (5-alpha,7-alpha(R))-
• 2-(7,9-Dimethoxy-3-methyl-1,2,3,4,7,7a-hexahydro-4a,7-ethano-4,12-methano[1]benzofuro[3,2-e]isoquinolin-14-yl)pentan-2-ol

• Inchi： InChI=1S/C26H35NO4/c1-6-9-23(2,28)18-15-24-10-11-26(18,30-5)22-25(24)12-13-27(3)19(24)14-16-7-8-17(29-4)21(31-22)20(16)25/h7-8,10-11,18-19,22,28H,6,9,12-15H2,1-5H3
• InChI Key： LOOHQOHHYOAWOS-UHFFFAOYSA-N
• SMILES： CCCC(C1CC23C4CC5C=CC(OC)=C6OC(C2(C=56)CCN4C)C1(C=C3)OC)(C)O

Computed Properties

• Exact Mass: 425.257
• Monoisotopic Mass: 425.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 543.3°Cat760mmHg
• Flash Point: 282.4°C
• Refractive Index: 1.621